2-[(1R,2S,4R)-2-Amino-4-[(2-methylpropan-2-yl)oxy]cyclobutyl]acetic acid;hydrochloride

• IUPAC Name: 2-[(1R,2S,4R)-2-amino-4-[(2-methylpropan-2-yl)oxy]cyclobutyl]acetic acid;hydrochloride
• InChI: InChI=1S/C10H19NO3.ClH/c1-10(2,3)14-8-5-7(11)6(8)4-9(12)13;/h6-8H,4-5,11H2,1-3H3,(H,12,13);1H/t6-,7+,8-;/m1./s1
• InChI Key: NRFDRDRYMNXTEJ-ARIDFIBWSA-N
• Canonical SMILES: CC(C)(C)OC1CC(C1CC(=O)O)N.Cl
• Isomeric SMILES: CC(C)(C)O[C@@H]1C[C@@H]([C@H]1CC(=O)O)N.Cl
• Molecular Formula: C10H20ClNO3
• Molecular Weight: 237.72 g/mol
• CAS No.: 2378490-22-1

Description

2-[(1R,2S,4R)-2-Amino-4-[(2-methylpropan-2-yl)oxy]cyclobutyl]acetic acid;hydrochloride is a useful research compound. Its molecular formula is C10H20ClNO3 and its molecular weight is 237.72. The purity is usually 95%.
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Scientific Research Applications

Organic Acids in Chemical Research

Organic Acids for Stimulation Purposes : Organic acids, such as formic, acetic, citric, and lactic acids, have been extensively studied for their use in various industrial applications, including oil and gas operations. These acids offer an alternative to hydrochloric acid for acidizing operations due to their lower corrosivity and ability to dissolve minerals effectively. The comprehensive review by Alhamad et al. (2020) outlines the advancements, technologies, and challenges associated with using organic acids, highlighting their application in formation-damage removal, dissolution processes, and as iron-sequestering agents in acidizing jobs (Alhamad, Alrashed, Munif, & Miskimins, 2020).

Advanced Materials and Chemical Synthesis

Synthesis and Application of Salicylic Acid Derivatives : Research on salicylic acid derivatives, such as 2-((3-(chloromethyl)-benzoyl)oxy)benzoic acid, demonstrates the potential for novel compounds in drug development. Tjahjono et al. (2022) discuss the synthesis, characterization, and application of these compounds, emphasizing their analgesic, anti-inflammatory, and antiplatelet activities, which present a promising avenue for developing alternatives to existing pharmaceuticals (Tjahjono et al., 2022).

Environmental and Ecotoxicology Research

Treatment of Wastewater Containing Pesticide : The production of pesticides generates wastewater with toxic pollutants, which poses a significant environmental challenge. Research on the treatment options for this wastewater highlights the use of advanced oxidation processes (AOPs) to degrade recalcitrant compounds efficiently. Goodwin et al. (2018) discuss the efficiency of biological processes and granular activated carbon in removing these compounds, contributing to the development of safer wastewater treatment methods (Goodwin, Carra, Campo, & Soares, 2018).